Cas no 2229400-46-6 (1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol)

• Product Name: 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol
• CAS No: 2229400-46-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6270137
• PubChem ID: 165762153
• Update Time: 2025-07-09

1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol
• [1-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)cyclopropyl]methanol
• 2229400-46-6
• EN300-1773333

• Inchi： 1S/C11H16N2O/c14-7-11(4-5-11)6-10-8-2-1-3-9(8)12-13-10/h14H,1-7H2,(H,12,13)
• InChI Key： SVAINFBJHRSXQF-UHFFFAOYSA-N
• SMILES： OCC1(CC2C3=C(CCC3)NN=2)CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol

Introduction to 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol (CAS No. 2229400-46-6)

1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol (CAS No. 2229400-46-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of cyclopropylmethanol derivatives, which are known for their unique structural features and potential biological activities. The compound's complex structure includes a cyclopentacpyrazol moiety, which contributes to its distinct chemical properties and biological profile.

The cyclopentacpyrazol framework is a fascinating scaffold that has been explored for its potential in various therapeutic applications. Recent studies have highlighted the importance of this scaffold in the development of new drugs targeting neurological disorders, cancer, and other diseases. The 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol molecule is particularly interesting due to its ability to modulate specific biological pathways and receptors.

In the context of medicinal chemistry, the cyclopropylmethanol moiety is often associated with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These characteristics are crucial for the development of effective therapeutic agents. The combination of the cyclopentacpyrazol and cyclopropylmethanol groups in this compound suggests a synergistic effect that could enhance its therapeutic potential.

Recent research has focused on the synthesis and characterization of 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol. Advanced synthetic methods have been employed to optimize the yield and purity of this compound. Techniques such as transition metal-catalyzed reactions and multistep synthesis protocols have been utilized to achieve high levels of efficiency and selectivity. These methods not only facilitate the production of the compound but also provide insights into its structural stability and reactivity.

The biological evaluation of 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol has revealed promising results. In vitro studies have shown that this compound exhibits potent activity against various cancer cell lines. Specifically, it has demonstrated significant cytotoxic effects on breast cancer cells (MCF-7) and colorectal cancer cells (HT-29). The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Furthermore, preliminary in vivo studies have indicated that 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol has good pharmacokinetic properties and low toxicity profiles. These findings suggest that it may be a viable candidate for further preclinical and clinical development. The compound's ability to cross the blood-brain barrier also makes it a potential candidate for treating neurological disorders.

In addition to its anticancer properties, 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis. The compound's ability to modulate inflammatory cytokines and reduce oxidative stress suggests that it could be developed as a novel anti-inflammatory agent.

The structural complexity of 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol also makes it an attractive target for computational studies. Molecular dynamics simulations and docking studies have provided valuable insights into the binding interactions between this compound and its target proteins. These computational tools are essential for understanding the molecular basis of the compound's biological activity and for guiding further optimization efforts.

In conclusion, 1-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)cyclopropylmethanol (CAS No. 2229400-46-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new aspects of its mechanism of action and therapeutic potential, this compound is likely to play an important role in advancing our understanding of complex diseases and developing new treatments.